Ethyl 3-methoxybenzoylformate

• IUPAC Name: ethyl 2-(3-methoxyphenyl)-2-oxoacetate
• InChI: InChI=1S/C11H12O4/c1-3-15-11(13)10(12)8-5-4-6-9(7-8)14-2/h4-7H,3H2,1-2H3
• InChI Key: DWLYVLJKLZPOAW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)C1=CC(=CC=C1)OC
• Molecular Formula: C11H12O4
• DSSTOX Substance ID: DTXSID60374532
• Molecular Weight: 208.21 g/mol
• CAS RN: 86358-29-4

Description

Synthesis Analysis

The synthesis of related compounds involves the use of different starting materials and reaction conditions. For instance, the synthesis of ethyl 2-ethoxycarbonyl-3,5-dioxohexanoate is achieved through hydrogenolysis and hydrolysis of diethyl (3-methyl-5-isoxazolyl)malonate, which itself is obtained from 3,5-dimethylisoxazole with ethyl cyanoformate in the presence of butyllithium . Similarly, the synthesis of (E)-2-(1-(methoxyimino)ethyl)-2-phenylbenzofuran-3(2H)-ones is performed using a palladium-catalyzed dearomative arylation/oxidation reaction . These methods could potentially be adapted for the synthesis of ethyl 3-methoxybenzoylformate by choosing appropriate starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of compounds related to this compound has been studied using various techniques. For example, the crystal structure of (R)-1-(methoxycarbonyl)ethyl(R)(+)-α-methylbenzylaminebis(dimethylglyoximato)cobalt(III) was determined by X-ray analysis, revealing a twisted bis(dimethylglyoximato) cobalt moiety due to steric repulsion . The structure of 4-hydroxy-3-[1-phenyl-2-(4-methoxybenzoyl)ethyl]-2H-1-benzopyran-2-one was also elucidated, showing that it crystallizes in the open-chain keto form with one asymmetric center . These studies provide valuable information on how substituents and stereochemistry can affect the overall structure of benzoylformate derivatives.

Chemical Reactions Analysis

The chemical reactivity of compounds similar to this compound is diverse. The reaction of diazo ketones with ethylenic dipolarophiles, for example, leads to 1,3-dipolar cycloadducts with specific stereochemistry . Additionally, the reaction of 2-ethoxy-3-phenylbenzo[d]-1,3,2-oxazaphosphorin-6-one with α-ketocarboxylic acid esters results in the formation of seven-membered heterocycles . These reactions highlight the potential for this compound to participate in various cycloadditions and condensation reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzoylformate derivatives can be inferred from related compounds. For instance, the solubility, melting points, and spectroscopic properties (IR, NMR, UV-Vis) of 3-methoxy-2-hydroxybenzaldehyde S-ethylisothiosemicarbazone and its metal complexes have been characterized . These properties are crucial for understanding the behavior of this compound in different environments and can guide the development of new materials and pharmaceuticals.

Safety and Hazards

Ethyl 3-methoxybenzoylformate is classified as having acute toxicity (Category 4) for oral, dermal, and inhalation exposure. It can cause severe skin burns and eye damage. Safety measures include avoiding breathing dust/fume/gas/mist/vapours/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye/face protection.

Synthesis routes and methods I

Procedure details

A suspension of selenium dioxide (4.08 g, 37 mmol) in ethanol (35 mL) was refluxed for 10 minutes and then, Intermediate 65 (8.44 g, 37 mmol) was added. The mixture was refluxed overnight. The cooled reaction was filtered through Celite and the solvent removed under reduced pressure. The residue was diluted with methylene chloride (50 mL), washed with water (2×25 mL), dried (Na2SO4), and concentrated. Purification by column chromatography with silica gel using methylene chloride as eluent gave the title compound (4.12 g, 53%) as oil.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

A suspension of selenium dioxide (4.08 g, 37 mmol) in ethanol (35 mL) was refluxed for 10 minutes and then, Intermediate 65 (8.44 g, 37 mmol) was added. The mixture was refluxed overnight. The cooled reaction was filtered through Celite and the solvent removed under reduced pressure. The residue was diluted with methylene chloride (50 mL), washed with water (2×25 mL), dried (Na2SO4), and concentrated. Purification by column chromatography with silica gel using methylene chloride as eluent gave the title compound (4.12 g, 53%) as oil.